molecular formula C8H7N3S B1506162 Pyrazolo[1,5-a]pyridine-2-carbothioamide CAS No. 885275-04-7

Pyrazolo[1,5-a]pyridine-2-carbothioamide

Cat. No.: B1506162
CAS No.: 885275-04-7
M. Wt: 177.23 g/mol
InChI Key: LCEBCBUBVSMFKU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Pyrazolo[1,5-a]pyridine is an important core of nitrogen ring junction heterocyclic compounds . They are significant in synthetic and medicinal chemistry due to their novel and uncomplicated methods . They are versatile, easy to prepare, and can create further ring extensions .


Synthesis Analysis

A TEMPO-mediated [3 + 2] annulation–aromatization protocol for the preparation of pyrazolo [1,5- a ]pyridines from N -aminopyridines and α,β-unsaturated compounds has been developed . This procedure offers multisubstituted pyrazolo [1,5- a ]pyridines in good to excellent yield with high and predictable regioselectivity .


Chemical Reactions Analysis

Pyrazolo[1,5-a]pyridine motifs are highly used in medicinal chemistry and drug molecule production . They can create further ring extensions like electron gaining and donating in pyrazolo pyridine, which makes a difference in chemical property .

Scientific Research Applications

Anticancer Activity

Pyrazolo[1,5-a]pyridine-2-carbothioamide derivatives have been explored for their potential in cancer treatment. A variant, pyrazole-1-carbothioamide, has been synthesized and assessed for its antiproliferative activity against various human cancer cell lines, including MCF-7 (breast cancer), HepG2 (liver cancer), and HCT-116 (colon cancer). One compound in particular exhibited significant IC50 values, suggesting its potential as a cancer treatment. Molecular docking studies have been used to understand the interaction of these compounds with thymidylate synthase, a target in cancer chemotherapy (Radwan et al., 2019).

Antitubercular Agents

In the context of infectious diseases, pyrazolo[1,5-a]pyridine-3-carboxamide derivatives have been developed as new antitubercular agents. These compounds have demonstrated promising in vitro potency against drug-susceptible and multidrug-resistant strains of Mycobacterium tuberculosis. Notably, one compound significantly reduced the bacterial burden in a mouse model, highlighting its potential as a lead compound for antitubercular drug discovery (Tang et al., 2015).

Pharmacological Activity

Further pharmacological activities of 1-substituted pyrazole derivatives have been reported. These compounds have shown potent anti-inflammatory activity with minimal ulcerogenic effects and lipid peroxidation, offering a safer alternative to traditional anti-inflammatory drugs. Moreover, some derivatives exhibited moderate antimicrobial activity against tested bacterial and fungal strains (Hussain & Kaushik, 2015).

Corrosion Inhibition

This compound derivatives have also been investigated for their application in corrosion inhibition. For instance, a heterocyclic compound, synthesized from the cyclocondensation reaction between chalcone derivative and thiosemicarbazide, demonstrated strong adsorption on mild steel surfaces, suggesting its use as a corrosion inhibitor. The adsorption mechanism involves chemisorption and physisorption, indicating the compound's potential in protecting metal surfaces from corrosion (Boudjellal et al., 2020).

Safety and Hazards

Pharmacokinetic and toxicity studies of Pyrazolo[1,5-a]pyridine compounds showed promising profiles, including negligible CYP450 interactions, cytotoxicity, and hERG channel inhibition .

Future Directions

The growing wealth of pyrazolo [1,5- a ]pyridine analog focuses on synthetic strategies in recent years . The modification of marketed drugs and a one-pot three-step gram scale synthesis of key intermediate for the preparation of Selpercatinib were demonstrated .

Properties

IUPAC Name

pyrazolo[1,5-a]pyridine-2-carbothioamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H7N3S/c9-8(12)7-5-6-3-1-2-4-11(6)10-7/h1-5H,(H2,9,12)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LCEBCBUBVSMFKU-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC2=CC(=NN2C=C1)C(=S)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H7N3S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID40717024
Record name Pyrazolo[1,5-a]pyridine-2-carbothioamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40717024
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

177.23 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

885275-04-7
Record name Pyrazolo[1,5-a]pyridine-2-carbothioamide
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=885275-04-7
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name Pyrazolo[1,5-a]pyridine-2-carbothioamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40717024
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Pyrazolo[1,5-a]pyridine-2-carbothioamide
Reactant of Route 2
Pyrazolo[1,5-a]pyridine-2-carbothioamide
Reactant of Route 3
Pyrazolo[1,5-a]pyridine-2-carbothioamide
Reactant of Route 4
Pyrazolo[1,5-a]pyridine-2-carbothioamide
Reactant of Route 5
Pyrazolo[1,5-a]pyridine-2-carbothioamide
Reactant of Route 6
Pyrazolo[1,5-a]pyridine-2-carbothioamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.